Cas no 1427356-15-7 (2,4-Difluoro-6-methylbenzoic acid)

• Product Name: 2,4-Difluoro-6-methylbenzoic acid
• CAS No: 1427356-15-7
• MF: C₈H₆F₂O₂
• MW: 172.128849506378
• CID: 4699685
• PubChem ID: 119005612
• Update Time: 2024-03-01

2,4-Difluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-6-methylbenzoic acid

• Inchi： 1S/C8H6F2O2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： HKTYNBHCMLRZHW-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C)=C1C(=O)O)F

Computed Properties

• Exact Mass: 172.03358575g/mol
• Monoisotopic Mass: 172.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives